Cas no 750585-99-0 (3-bromo-2-iodo-5-methylbenzoic acid)

• Product Name: 3-bromo-2-iodo-5-methylbenzoic acid
• CAS No: 750585-99-0
• MF: C₈H₆BrIO₂
• MW: 340.940514087677
• MDL: MFCD20484515
• CID: 3030107
• PubChem ID: 58884642
• Update Time: 2025-04-21

3-bromo-2-iodo-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-iodo-5-methylbenzoic acid
• W17365
• AKOS037645693
• 750585-99-0
• MFCD20484515
• SCHEMBL3268554
• AS-62348
• 3-bromo-2-iodo-5-methylBenzoicacid
• DA-03091
• CS-0059673
• SY346695

• MDL： MFCD20484515
• Inchi： 1S/C8H6BrIO2/c1-4-2-5(8(11)12)7(10)6(9)3-4/h2-3H,1H3,(H,11,12)
• InChI Key： BGNUGOQOZLIANN-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C)=CC=1C(=O)O)Br

Computed Properties

• Exact Mass: 339.85959Da
• Monoisotopic Mass: 339.85959Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų